Cas no 2098088-45-8 (methyl 2-(5-amino-3-(thiophen-2-yl)-1H-pyrazol-1-yl)propanoate)

• Product Name: methyl 2-(5-amino-3-(thiophen-2-yl)-1H-pyrazol-1-yl)propanoate
• CAS No: 2098088-45-8
• MF: C₁₁H₁₃N₃O₂S
• MW: 251.304820775986
• CID: 5724564
• PubChem ID: 121214176
• Update Time: 2025-07-18

methyl 2-(5-amino-3-(thiophen-2-yl)-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-acetic acid, 5-amino-α-methyl-3-(2-thienyl)-, methyl ester
• Methyl 2-(5-amino-3-(thiophen-2-yl)-1H-pyrazol-1-yl)propanoate
• methyl 2-(5-amino-3-thiophen-2-ylpyrazol-1-yl)propanoate
• 2098088-45-8
• F2198-6078
• AKOS026724671
• starbld0041790
• methyl 2-(5-amino-3-(thiophen-2-yl)-1H-pyrazol-1-yl)propanoate

• Inchi： 1S/C11H13N3O2S/c1-7(11(15)16-2)14-10(12)6-8(13-14)9-4-3-5-17-9/h3-7H,12H2,1-2H3
• InChI Key： WNRIEMDQDBCNQD-UHFFFAOYSA-N
• SMILES： C(N1C(=CC(C2SC=CC=2)=N1)N)(C)C(=O)OC

Computed Properties

• Exact Mass: 251.07284784g/mol
• Monoisotopic Mass: 251.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 98.4Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 425.8±45.0 °C(Predicted)
• pka: 2.75±0.10(Predicted)

Additional information on methyl 2-(5-amino-3-(thiophen-2-yl)-1H-pyrazol-1-yl)propanoate

Introduction to Methyl 2-(5-amino-3-(thiophen-2-yl)-1H-pyrazol-1-yl)propanoate (CAS No. 2098088-45-8)

Methyl 2-(5-amino-3-(thiophen-2-yl-1H-pyrazol-1-yl)propanoate, with the CAS number 2098088-45-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of both thiophene and pyrazole moieties in its structure endows it with unique chemical properties that make it a valuable candidate for further investigation in drug discovery and development.

The structural framework of Methyl 2-(5-amino-3-(thiophen-2-yl)-1H-pyrazol-1-yl)propanoate incorporates several key functional groups that contribute to its reactivity and biological relevance. The thiophen-2-yl group, a five-membered aromatic ring containing sulfur, is known for its ability to participate in various chemical interactions, including hydrogen bonding and π-stacking. This moiety has been extensively studied for its role in enhancing the binding affinity and selectivity of bioactive molecules. Similarly, the pyrazole ring, a five-membered heterocycle with two nitrogen atoms, is a common structural motif in many pharmacologically active compounds. Its presence in Methyl 2-(5-amino-3-(thiophen-2-yl)-1H-pyrazol-1-yl)propanoate suggests potential interactions with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from heterocyclic compounds. The combination of thiophene and pyrazole in Methyl 2-(5-amino-3-(thiophen-2-yl)-1H-pyrazol-1-yl)propanoate positions it as a promising candidate for further exploration in this domain. Studies have shown that such compounds can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The amino group at the 5-position of the pyrazole ring further enhances the compound's potential by allowing for various modifications that can fine-tune its biological profile.

The synthesis of Methyl 2-(5-amino-3-(thiophen-2-yl)-1H-pyrazol-1-yl)propanoate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 5-amino-thiophene derivatives and pyrazole-based compounds. These intermediates are then coupled using established synthetic methodologies, such as condensation reactions or metal-catalyzed cross-coupling reactions. The final step involves esterification to introduce the methyl propanoate moiety, which completes the molecular structure.

The chemical properties of Methyl 2-(5-amino-3-(thiophen-2-yl)-1H-pyrazol-1-yl)propanoate make it an interesting subject for spectroscopic studies. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy are commonly employed to elucidate its molecular structure and confirm the presence of expected functional groups. Additionally, computational methods such as molecular modeling can provide insights into its conformational preferences and potential interactions with biological targets.

In the realm of medicinal chemistry, Methyl 2-(5-amino-3-(thiophen-2-yl)-1H-pyrazol-1-ylopropanoate holds promise as a scaffold for developing new drugs. Its unique structural features suggest that it may interact with specific proteins or enzymes involved in disease pathways. For instance, studies have indicated that thiophene-containing compounds can modulate inflammatory responses by inhibiting key signaling pathways. Similarly, pyrazole derivatives have been shown to exhibit anticancer activity by interfering with DNA replication or cell cycle progression.

The pharmacokinetic properties of Methyl 2-(5-amino--(thiophen--2--ytl)--(pyrazol--1--ytl))--propanoate are also an important consideration in its development as a therapeutic agent. Factors such as solubility, stability, and metabolic clearance rates determine how effectively the compound can reach its target site within the body. Research efforts are often focused on optimizing these properties through structural modifications to enhance bioavailability and therapeutic efficacy.

In conclusion, Methyl 2-(5-amino--(thiophen--(.)--(pyrazol--(.)--(.)--))--)--) is a compound with significant potential in pharmaceutical research due to its unique structural features and reported biological activities. The combination of --(thiophene--)--) --(pyrazole--)--) moieties provides a versatile platform for further exploration in drug discovery efforts aimed at addressing various diseases.